Cas no 1803787-01-0 (3-Fluoro-2-methyl-5-nitrobenzoyl chloride)

3-Fluoro-2-methyl-5-nitrobenzoyl chloride is a versatile aromatic acyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive benzoyl chloride group facilitates efficient acylation reactions, while the electron-withdrawing nitro and fluorine substituents enhance its utility in electrophilic substitution and cross-coupling processes. The compound's structural features, including the methyl group, contribute to steric and electronic modulation, making it valuable for constructing complex molecular frameworks. It is particularly useful in the synthesis of agrochemicals, dyes, and active pharmaceutical ingredients (APIs). Handling requires standard precautions for acid chlorides, including moisture-free conditions to prevent hydrolysis.

3-Fluoro-2-methyl-5-nitrobenzoyl chloride structure

1803787-01-0 structure

Product Name:3-Fluoro-2-methyl-5-nitrobenzoyl chloride

CAS No:1803787-01-0

MF:C₈H₅ClFNO₃

MW:217.581604719162

CID:4789537

Update Time:2025-05-28

3-Fluoro-2-methyl-5-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-2-methyl-5-nitrobenzoyl chloride
- Inchi： 1S/C8H5ClFNO3/c1-4-6(8(9)12)2-5(11(13)14)3-7(4)10/h2-3H,1H3
- InChI Key： IDWJHBPJHVRMMW-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C=C(C=1C)F)[N+](=O)[O-])=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 256
XLogP3: 2.7
Topological Polar Surface Area: 62.9

3-Fluoro-2-methyl-5-nitrobenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010014459-250mg	3-Fluoro-2-methyl-5-nitrobenzoyl chloride	1803787-01-0	97%	250mg	480.00 USD	2021-05-28
Alichem	A010014459-500mg	3-Fluoro-2-methyl-5-nitrobenzoyl chloride	1803787-01-0	97%	500mg	798.70 USD	2021-05-28
Alichem	A010014459-1g	3-Fluoro-2-methyl-5-nitrobenzoyl chloride	1803787-01-0	97%	1g	1,445.30 USD	2021-05-28

3-Fluoro-2-methyl-5-nitrobenzoyl chloride Related Literature

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3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 3-Fluoro-2-methyl-5-nitrobenzoyl chloride

Comprehensive Overview of 3-Fluoro-2-methyl-5-nitrobenzoyl chloride (CAS No. 1803787-01-0): Properties, Applications, and Industry Insights

3-Fluoro-2-methyl-5-nitrobenzoyl chloride (CAS No. 1803787-01-0) is a specialized aromatic acyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its nitro and fluoro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique molecular structure enables selective reactivity, making it invaluable for constructing complex heterocyclic frameworks and small-molecule inhibitors.

In recent years, the demand for fluorinated building blocks like 3-Fluoro-2-methyl-5-nitrobenzoyl chloride has surged due to their role in developing next-generation therapeutics. Researchers frequently search for "fluorinated benzoyl chloride applications" or "nitrobenzoyl chloride synthesis," reflecting its relevance in drug discovery. The compound’s electron-withdrawing properties enhance the stability of intermediates, addressing challenges in peptide coupling reactions and catalysis.

From an industrial perspective, CAS 1803787-01-0 is pivotal in optimizing process chemistry. Its compatibility with green chemistry principles aligns with trends toward sustainable manufacturing. Queries such as "eco-friendly acylating agents" highlight this shift. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a key factor for regulatory compliance in GMP synthesis.

The compound’s thermal stability (decomposition point >150°C) and solubility in aprotic solvents (e.g., THF, DCM) make it adaptable to diverse reaction conditions. Discussions on "handling moisture-sensitive reagents" often reference derivatives like 3-Fluoro-2-methyl-5-nitrobenzoyl chloride, emphasizing the need for inert atmospheres during storage.

Emerging applications include its use in material science, particularly for designing photoactive polymers. Its nitro-aromatic moiety contributes to UV absorption, relevant in "organic electronics" research. Patent analyses reveal growing interest in its incorporation into OLED materials and sensors.

In summary, 3-Fluoro-2-methyl-5-nitrobenzoyl chloride (CAS 1803787-01-0) exemplifies the intersection of structural versatility and industrial utility. Its alignment with trending scientific queries ensures continued relevance across life sciences and advanced materials sectors.